Cas no 214758-90-4 (2-4-(Aminomethyl)phenylpropan-2-ol)

• Product Name: 2-4-(Aminomethyl)phenylpropan-2-ol
• CAS No: 214758-90-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD11040533
• CID: 4711138
• PubChem ID: 10154211
• Update Time: 2025-10-23

2-4-(Aminomethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)phenyl]propan-2-ol
• Benzenemethanol, 4-(aminomethyl)-alpha,alpha-dimethyl-
• JXABOQLRHAMRAQ-UHFFFAOYSA-N
• NE26341
• 2-(4-aminomethyl-phenyl)-propan-2-ol
• 4-(1-Hydroxy-1-methyl-ethyl)-benzyl amine
• Z2065616415
• 2-[4-(Aminomethyl)phenyl]-2-propanol
• EN300-142434
• Z1198305621
• 214758-90-4
• MFCD11040533
• 2-(4-(aminomethyl)phenyl)propan-2-ol
• SCHEMBL4825874
• AKOS006307564
• D86357
• CS-0375514
• DB-127172
• NS-01324
• SY156386
• 2-4-(Aminomethyl)phenylpropan-2-ol

• MDL： MFCD11040533
• Inchi： 1S/C10H15NO/c1-10(2,12)9-5-3-8(7-11)4-6-9/h3-6,12H,7,11H2,1-2H3
• InChI Key： JXABOQLRHAMRAQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(Aminomethyl)phenylpropan-2-ol

Professional Introduction to 2-4-(Aminomethyl)phenylpropan-2-ol (CAS No. 214758-90-4)

2-4-(Aminomethyl)phenylpropan-2-ol, with the chemical formula C₁₀H₁₅N, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 214758-90-4, has garnered attention due to its structural properties and potential applications in drug development. The presence of both amine and alcohol functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The compound's structure consists of a phenyl ring substituted with an aminomethyl group at the 2 and 4 positions, connected to a propan-2-ol moiety. This unique arrangement facilitates various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of pharmacologically active agents. The amine group can participate in hydrogen bonding interactions, enhancing the compound's solubility in polar solvents and its potential bioactivity.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-4-(Aminomethyl)phenylpropan-2-ol. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for further investigation in the development of novel therapeutic agents. Studies have suggested that the phenyl ring and amine moiety may interact with specific receptors or enzymes involved in neurochemical pathways, potentially leading to applications in treating neurological disorders.

One of the most compelling aspects of CAS No. 214758-90-4 is its potential as a building block for more complex drug molecules. The combination of an amine and an alcohol group allows for facile derivatization through various synthetic methodologies. For instance, the amine group can be coupled with carboxylic acids or acid chlorides via amide bond formation, while the alcohol group can undergo etherification or esterification reactions. These transformations open up numerous possibilities for creating structurally diverse derivatives with tailored biological activities.

The synthesis of 2-4-(Aminomethyl)phenylpropan-2-ol typically involves multi-step organic reactions, starting from commercially available precursors such as benzaldehyde derivatives and propanediols. The introduction of the aminomethyl group at the 2 and 4 positions of the phenyl ring requires careful control over reaction conditions to ensure high selectivity and yield. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes.

In addition to its pharmaceutical applications, 2-4-(Aminomethyl)phenylpropan-2-ol has shown promise in material science research. Its ability to form hydrogen bonds makes it a suitable candidate for developing novel polymers or coatings with enhanced adhesion properties. Furthermore, its solubility characteristics allow it to be incorporated into various formulations as a stabilizing agent or plasticizer.

The latest research on CAS No. 214758-90-4 has also explored its potential role in medicinal chemistry beyond CNS applications. Studies have begun to investigate its interactions with other biological targets, such as enzymes involved in metabolic pathways or receptors associated with inflammatory responses. These investigations are crucial for identifying new therapeutic opportunities and expanding the compound's utility in drug discovery programs.

The development of computational models and high-throughput screening techniques has further accelerated the exploration of 2-4-(Aminomethyl)phenylpropan-2-ol's pharmacological potential. By leveraging these tools, researchers can predictively model how this compound might interact with biological targets and assess its potential efficacy and safety profiles before moving into costly experimental validations.

In conclusion, 2-4-(Aminomethyl)phenylpropan-2-ol (CAS No. 214758-90-4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, while its potential bioactivity suggests promising avenues for therapeutic development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific innovation.